Cas no 1349699-81-5 (tert-butyl (3R)-3-(oxetan-3-ylamino)piperidine-1-carboxylate)

Tert-butyl (3R)-3-(oxetan-3-ylamino)piperidine-1-carboxylate is a chiral piperidine derivative featuring a Boc-protected amine and an oxetane substituent. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical research, where its rigid oxetane moiety can enhance metabolic stability and bioavailability of drug candidates. The tert-butyloxycarbonyl (Boc) group provides selective protection for the piperidine nitrogen, facilitating further functionalization. Its stereochemical purity (R-configuration) makes it valuable for enantioselective applications. The oxetane ring’s high polarity and compact structure contribute to improved solubility and binding affinity in medicinal chemistry. This compound is typically used in peptide mimetics, small-molecule inhibitors, and other bioactive molecule development.
tert-butyl (3R)-3-(oxetan-3-ylamino)piperidine-1-carboxylate structure
1349699-81-5 structure
Product Name:tert-butyl (3R)-3-(oxetan-3-ylamino)piperidine-1-carboxylate
CAS No:1349699-81-5
MF:C13H24N2O3
MW:256.341263771057
MDL:MFCD20233219
CID:4591449
PubChem ID:56604529
Update Time:2025-10-17

tert-butyl (3R)-3-(oxetan-3-ylamino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl (3R)-3-(oxetan-3-ylamino)piperidine-1-carboxylate
    • (R)-tert-Butyl 3-(oxetan-3-ylamino)piperidine-1-carboxylate
    • (R)-tert-Butyl 1-(oxetan-3-yl)piperidin-3-ylcarbamate
    • 1-Piperidinecarboxylic acid, 3-(3-oxetanylamino)-, 1,1-dimethylethyl ester, (3R)-
    • (3R)-1-Boc-3-(oxetan-3-ylamino)piperidine
    • CS-0309408
    • 1349699-81-5
    • Tert-butyl(3r)-3-(oxetan-3-ylamino)piperidine-1-carboxylate
    • MFCD20233219
    • DTXSID001132781
    • P18055
    • (R)-tert-Butyl 3-(oxetan-3-ylamino)-piperidine-1-carboxylate
    • AKOS025402778
    • t-Butyl (3R)-3-(oxetan-3-ylamino)piperidine-1-carboxylate
    • (R)-tert-Butyl3-(oxetan-3-ylamino)piperidine-1-carboxylate
    • KS-6857
    • MDL: MFCD20233219
    • Inchi: 1S/C13H24N2O3/c1-13(2,3)18-12(16)15-6-4-5-10(7-15)14-11-8-17-9-11/h10-11,14H,4-9H2,1-3H3/t10-/m1/s1
    • InChI Key: MVRZYWPCHJFVKP-SNVBAGLBSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCC[C@@H](NC2COC2)C1

Computed Properties

  • Exact Mass: 256.17869263g/mol
  • Monoisotopic Mass: 256.17869263g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 50.8Ų

tert-butyl (3R)-3-(oxetan-3-ylamino)piperidine-1-carboxylate Pricemore >>

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Additional information on tert-butyl (3R)-3-(oxetan-3-ylamino)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl (3R)-3-(oxetan-3-ylamino)piperidine-1-carboxylate (CAS No. 1349699-81-5)

tert-butyl (3R)-3-(oxetan-3-ylamino)piperidine-1-carboxylate (CAS No. 1349699-81-5) is a chiral piperidine derivative with significant potential in pharmaceutical and organic synthesis. This compound features a unique oxetan-3-ylamino moiety, which enhances its reactivity and applicability in drug discovery. Its tert-butyl carbamate (Boc) protecting group makes it a versatile intermediate for peptide coupling and medicinal chemistry applications. Researchers and industry professionals are increasingly interested in this compound due to its role in synthesizing bioactive molecules, particularly in the development of kinase inhibitors and GPCR-targeted therapeutics.

The structural complexity of tert-butyl (3R)-3-(oxetan-3-ylamino)piperidine-1-carboxylate offers advantages in stereoselective synthesis. The (3R)-configuration ensures high enantiopurity, critical for chiral drug development. Recent trends in AI-driven drug design and fragment-based screening have highlighted the importance of such scaffolds. For instance, its oxetane ring is a bioisostere for carbonyl groups, improving metabolic stability—a hot topic in prodrug optimization. This aligns with frequent search queries like "oxetane in medicinal chemistry" or "Boc-protected piperidine applications."

From a synthetic perspective, CAS No. 1349699-81-5 is often explored for cross-coupling reactions and catalytic hydrogenation. Its solubility in polar aprotic solvents (e.g., DMF, DMSO) facilitates high-throughput experimentation (HTE), a technique gaining traction in green chemistry discussions. Notably, the compound’s stability under acidic conditions (due to the Boc group) makes it suitable for solid-phase peptide synthesis (SPPS), addressing common challenges in peptide drug manufacturing.

In the context of drug delivery systems, tert-butyl (3R)-3-(oxetan-3-ylamino)piperidine-1-carboxylate has been investigated for its ability to modulate lipophilicity and cell permeability. These properties are crucial for CNS-targeted drugs, a trending area given the rising demand for neurotherapeutics. Searches like "blood-brain barrier penetration strategies" or "chiral amines in CNS drugs" reflect this interest. Additionally, its low toxicity profile aligns with the pharmaceutical industry’s shift toward safer intermediates.

Regulatory and quality control aspects of CAS No. 1349699-81-5 are equally vital. Analytical methods such as HPLC and chiral SFC are commonly employed to verify its purity, a topic frequently queried as "HPLC method development for chiral amines." The compound’s crystalline form is another focus area, especially for patent strategies in generic drug development.

In summary, tert-butyl (3R)-3-(oxetan-3-ylamino)piperidine-1-carboxylate represents a multifaceted tool for modern drug discovery. Its integration into click chemistry, bioconjugation, and catalysis underscores its relevance in both academic and industrial settings. As the demand for precision medicine grows, compounds like this will remain at the forefront of innovative therapeutic design.

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